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Compound of Interest

Compound Name: BAY-826

Cat. No.: B605956

Application Notes and Protocols: BAY-826

For Researchers, Scientists, and Drug Development Professionals

Introduction

BAY-826 is a highly potent and selective small molecule inhibitor of the tyrosine kinase
receptor TIE-2 (Tek).[1][2] It binds to TIE-2 with a high affinity, exhibiting a dissociation constant
(Kd) of 1.6 nM.[2][3] BAY-826 has demonstrated efficacy in in vivo models, particularly in the
context of highly vascularized tumors such as glioblastoma.[1] Its mechanism of action involves
the inhibition of TIE-2 autophosphorylation, a critical step in the signaling cascade initiated by
its ligand, angiopoietin-1 (Ang-1).[1][3] This document provides detailed protocols for the
preparation and storage of BAY-826 stock solutions to ensure its stability and efficacy for in
vitro and in vivo studies.

Quantitative Data Summary

For ease of reference and experimental planning, the following table summarizes the key
gquantitative data for BAY-826.
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Property Value Reference
Molecular Weight 558.53 g/mol
CAS Number 1448316-08-2 [3]
Appearance White to yellow solid [3]
Purity 298% (HPLC)
Dissociation Constant (Kd) for
1.6 nM [2][3]
TIE-2
IC50 for TIE-2
Autophosphorylation in 1.3nM

HUVECs

Solubility in DMSO

100 mg/mL (179.04 mM)

[3]

Solubility in Ethanol

100 mM

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of BAY-826 in dimethyl

sulfoxide (DMSO), a common solvent for in vitro studies.

Materials:

BAY-826 powder

Vortex mixer

Ultrasonic bath (optional)

Calibrated pipettes

Anhydrous or newly opened DMSO

Sterile microcentrifuge tubes or vials
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Procedure:

Calculate the required mass of BAY-826:
o To prepare 1 mL of a 10 mM stock solution, you will need:

» Mass (mg) =10 mmol/L*1 mL* (1 L/1000 mL) * 558.53 g/mol * (1000 mg/ 1 Q) =
5.5853 mg

Weigh the BAY-826 powder:

o Carefully weigh out the calculated amount of BAY-826 powder and transfer it to a sterile
microcentrifuge tube.

Add DMSO:

o Add the desired volume of DMSO to the tube containing the BAY-826 powder. For a 10
mM solution, add 1 mL of DMSO for every 5.5853 mg of BAY-826. It is recommended to
use newly opened, anhydrous DMSO as the hygroscopic nature of DMSO can affect
solubility.[3]

Dissolve the compound:

o Vortex the solution vigorously until the powder is completely dissolved.

o If dissolution is difficult, brief sonication in an ultrasonic bath may be used to aid the
process.[3]

Aliquot and Store:

o Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to avoid repeated freeze-thaw cycles.

o Clearly label each aliquot with the compound name, concentration, solvent, and date of
preparation.

Storage and Stability
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Proper storage of BAY-826 is crucial to maintain its activity.

Storage .

Form Duration Reference
Temperature

Solid Powder -20°C 3years [3]

4°C 2 years [3]

In Solvent (e.g.,
-80°C 6 months [3]

DMSO)

-20°C 1 month [3]

To prevent degradation, it is highly recommended to store stock solutions at -80°C for long-
term use.[3] For short-term use, -20°C is acceptable for up to one month.[3] Always protect the
compound from light.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the signaling pathway inhibited by BAY-826 and a typical
experimental workflow for its use.
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Figure 1. Simplified signaling pathway of TIE-2 and its inhibition by BAY-826.
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Figure 2. General experimental workflow for in vitro studies using BAY-826.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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